Cas no 65972-19-2 (Benzene, 1-methyl-4-[[2-(phenylthio)ethyl]sulfonyl]-)

• Product Name: Benzene, 1-methyl-4-[[2-(phenylthio)ethyl]sulfonyl]-
• CAS No: 65972-19-2
• MF: C₁₅H₁₆O₂S₂
• MW: 292.416341781616
• CID: 397046
• PubChem ID: 2818836
• Update Time: 2025-04-19

Benzene, 1-methyl-4-[[2-(phenylthio)ethyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-[[2-(phenylthio)ethyl]sulfonyl]-
• 1-methyl-4-(2-phenylsulfanylethylsulfonyl)benzene
• HMS553C05
• Maybridge1_004095
• SCHEMBL9565607
• DTXSID40384790
• 65972-19-2

• Inchi： 1S/C15H16O2S2/c1-13-7-9-15(10-8-13)19(16,17)12-11-18-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： RTSRWKKZGOXSNC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCSC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 292.05928
• Monoisotopic Mass: 292.05917210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14